Cas no 412013-27-5 (1-Indolizinol,octahydro-1-methyl-)

1-Indolizinol,octahydro-1-methyl- structure
412013-27-5 structure
Product Name:1-Indolizinol,octahydro-1-methyl-
CAS No:412013-27-5
MF:C9H17NO
MW:155.237382650375
CID:326373
PubChem ID:45083140
Update Time:2025-04-19

1-Indolizinol,octahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Indolizinol,octahydro-1-methyl-
    • 1-Indolizinol, octahydro-1-methyl- (9CI)
    • 1-Methyloctahydroindolizin-1-ol
    • 412013-27-5
    • AKOS017515380
    • Inchi: 1S/C9H17NO/c1-9(11)5-7-10-6-3-2-4-8(9)10/h8,11H,2-7H2,1H3
    • InChI Key: YESJUEZILOZIIV-UHFFFAOYSA-N
    • SMILES: OC1(C)CCN2CCCCC21

Computed Properties

  • Exact Mass: 155.131
  • Monoisotopic Mass: 155.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 0.9
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